Cas no 1894521-85-7 (1-(1,3-benzothiazol-2-yl)cyclopropylmethanol)

• Product Name: 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol
• CAS No: 1894521-85-7
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 6192882
• PubChem ID: 116999901
• Update Time: 2025-06-12

1-(1,3-benzothiazol-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol
• EN300-1772002
• [1-(1,3-benzothiazol-2-yl)cyclopropyl]methanol
• 1894521-85-7

• Inchi： 1S/C11H11NOS/c13-7-11(5-6-11)10-12-8-3-1-2-4-9(8)14-10/h1-4,13H,5-7H2
• InChI Key： YJSNZDWXQPONCJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CO)CC1

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 1894521-85-7 and Product Name: 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol

The compound identified by the CAS number 1894521-85-7 and the product name 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both benzothiazole and cyclopropylmethyl groups, which are known for their unique electronic and steric properties that can modulate biological interactions.

Recent advancements in the field of drug discovery have highlighted the importance of small molecules that can interact with biological targets in novel ways. The benzothiazole moiety, a common pharmacophore in medicinal chemistry, is well-documented for its role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. In particular, derivatives of benzothiazole have been extensively studied for their ability to inhibit enzymes and receptors involved in disease pathways. The presence of the 1-(1,3-benzothiazol-2-yl) group in this compound suggests potential interactions with such targets, making it a promising candidate for further investigation.

The cyclopropylmethyl group is another key structural feature that contributes to the compound's unique pharmacological profile. Cyclopropane rings are known to introduce rigidity into molecular structures, which can enhance binding affinity to biological targets. This rigidity can also influence the metabolic stability and pharmacokinetic properties of the molecule. The combination of these two structural elements in 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol creates a scaffold that may exhibit enhanced selectivity and efficacy compared to simpler analogs.

In the context of contemporary research, there has been a growing interest in developing molecules that can modulate protein-protein interactions (PPIs). Benzothiazole derivatives have been shown to interact with various PPIs, making them valuable tools for studying protein function and developing therapeutic agents. The cyclopropylmethyl group in 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol may further enhance its ability to disrupt or stabilize PPIs due to its steric constraints. This has implications for diseases where aberrant protein-protein interactions play a critical role, such as cancer and inflammatory disorders.

Furthermore, the compound's potential application in drug development is supported by its chemical stability and solubility characteristics. These properties are crucial for ensuring that the molecule can be effectively formulated into pharmaceutical products. Recent studies have demonstrated that benzothiazole derivatives can be synthesized with high purity and stability under various conditions, which bodes well for the future development of 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol as a lead compound.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the benzothiazole core efficiently. These methods not only improve synthetic efficiency but also allow for greater functional group tolerance during derivatization. The cyclopropylmethyl group was introduced through specific cyclization reactions that ensure its proper integration into the molecular framework.

Evaluation of 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol has been conducted using both computational modeling and experimental techniques. Molecular docking studies have predicted potential binding modes of this compound with various biological targets, providing insights into its mechanism of action. These predictions have been validated through experimental assays that measure interaction affinity and functional activity. Such combined approaches are essential for understanding how small molecules like this one interact with biological systems at a molecular level.

The pharmacological profile of 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol has been preliminarily assessed through in vitro assays targeting key disease-related pathways. Initial results suggest that this compound exhibits promising activity against certain enzymes and receptors involved in cancer progression and inflammation. These findings align with previous studies on related benzothiazole derivatives and highlight the potential therapeutic value of this molecule.

Future directions for research on 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol include further optimization of its chemical structure to enhance potency and selectivity. This may involve modifying substituents on the benzothiazole ring or exploring different cyclopropylmethyl derivatives. Additionally, preclinical studies will be necessary to evaluate the safety and efficacy of this compound in animal models before human clinical trials can be initiated.

The broader significance of this research lies in its contribution to the development of novel therapeutic agents based on heterocyclic scaffolds like benzothiazole. Such compounds represent a rich source of bioactive molecules with diverse applications in medicine. As our understanding of disease mechanisms continues to evolve, compounds like 1-(1,3-benzothiazol-2-yl)cyclopropylmethanol will play an increasingly important role in addressing unmet medical needs.